Cas no 6077-23-2 ((2E,4E)-1-(5-chloro-2-hydroxyphenyl)-5-phenylpenta-2,4-dien-1-one)

• Product Name: (2E,4E)-1-(5-chloro-2-hydroxyphenyl)-5-phenylpenta-2,4-dien-1-one
• CAS No: 6077-23-2
• MF: C₁₄H₁₂BrN₃
• MW: 302.16918182373
• CID: 1621654
• PubChem ID: 686154
• Update Time: 2025-04-21

(2E,4E)-1-(5-chloro-2-hydroxyphenyl)-5-phenylpenta-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-1-(5-chloro-2-hydroxyphenyl)-5-phenylpenta-2,4-dien-1-one
• BDBM76631
• REGID_FOR_CID_686154
• STK191860
• CBMicro_031257
• MixCom6_001561
• CCG-107241
• 6077-23-2
• 2-(3-Bromo-phenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine
• SMR000515513
• HMS2818N10
• DTXSID101206494
• AKOS000598788
• SR-01000440236
• MLS001207868
• 2-(3-bromophenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine
• SR-01000440236-1
• cid_686154
• CHEMBL1409773
• 2-(3-bromophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• BIM-0031078.P001
• 296244-20-7

• Inchi： 1S/C14H12BrN3/c1-9-6-10(2)18-14(16-9)8-13(17-18)11-4-3-5-12(15)7-11/h3-8H,1-2H3
• InChI Key： XZYBLTKBGVPSSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Exact Mass: 284.06049
• Monoisotopic Mass: 301.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 37.3